![molecular formula C12H19N5O7S B611804 [(2S,5R)-7-oxo-2-[[[(3S)-pyrrolidine-3-carbonyl]amino]carbamoyl]-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate CAS No. 1436862-38-2](/img/structure/B611804.png)
[(2S,5R)-7-oxo-2-[[[(3S)-pyrrolidine-3-carbonyl]amino]carbamoyl]-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate
Overview
Description
The compound is a complex organic molecule with several functional groups. The notation (2S,5R)
and (3S)
refers to the stereochemistry of the molecule, indicating the spatial arrangement of the atoms. The S
and R
configurations are determined by the Cahn-Ingold-Prelog priority rules .
Molecular Structure Analysis
The molecule contains a 1,6-diazabicyclo[3.2.1]octane core, which is a type of bicyclic structure with two nitrogen atoms. The7-oxo
group indicates a carbonyl group at the 7th position of the bicyclic structure. The molecule also contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom .
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Compounds similar to [(2S,5R)-7-oxo-2-[[[(3S)-pyrrolidine-3-carbonyl]amino]carbamoyl]-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate have been synthesized and studied for various applications in medicinal chemistry. For instance, a related compound, [(2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2.1] octane-2- carboxamide, was synthesized and found to exhibit promising anti-inflammatory activity in an in vivo model (Liu, Xiao‐Hui, Liu, Yan, & Zheng, Yuanyuan, 2017) Liu, Xiao‐Hui, et al. (2017). Synthesis and anti-inflammatory activity in myocarditis of (2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2.1] octane-2-carboxamide.
Antifilarial Activity
Compounds featuring the 1,4-diazabicyclo[3.2.1]octane structure have been explored for their potential antifilarial properties. A study on 3-Aminopyrrolidine and 1,4-diazabicyclo[3.2.1]octane derivatives, which are analogous to diethylcarbamazine, showed potent activity against microfilariae in a test system but did not affect adult worms (Sturm, P., Cory, M., & Henry, D., 1977) Sturm, P., et al. (1977). Antifilarial agents. 3-Aminopyrrolidine and 1,4-diazabicyclo[3.2.1]octane derivatives as analogues of diethylcarbamazine.
Chemical Reactivity and Synthesis
These types of compounds have also been the subject of chemical reactivity studies. For instance, research on 5-Hydroxy-7-oxo-6-azabicyclo[3.2.1]octane-1,2,2-tricarbonitriles has revealed interesting reactions with various bases, leading to the formation of novel compounds (Ershov, O. V., Sheverdov, V. P., Nasakin, O., & Tafeenko, V., 2001) Ershov, O. V., et al. (2001). Reactivity with Respect to Bases of 5-Hydroxy-7-oxo-6-azabicyclo[3.2.1]octane-1,2,2-tricarbonitriles.
Pharmaceutical Applications
In pharmaceutical research, these compounds are often used as intermediates or key building blocks. For example, enantiopure pyrrolizidinone amino acids, synthesized from compounds similar to the one , can be used as conformationally rigid dipeptide surrogates in the exploration of conformation-activity relationships of various biologically active peptides (Dietrich, Evelyne, & Lubell, W., 2003) Dietrich, Evelyne, & Lubell, W. (2003). Efficient synthesis of enantiopure pyrrolizidinone amino acid.
Properties
IUPAC Name |
[(2S,5R)-7-oxo-2-[[[(3S)-pyrrolidine-3-carbonyl]amino]carbamoyl]-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N5O7S/c18-10(7-3-4-13-5-7)14-15-11(19)9-2-1-8-6-16(9)12(20)17(8)24-25(21,22)23/h7-9,13H,1-6H2,(H,14,18)(H,15,19)(H,21,22,23)/t7-,8+,9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAURQUDBIPQVFZ-YIZRAAEISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N2CC1N(C2=O)OS(=O)(=O)O)C(=O)NNC(=O)C3CCNC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N2C[C@@H]1N(C2=O)OS(=O)(=O)O)C(=O)NNC(=O)[C@H]3CCNC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N5O7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.